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Compound of Interest

Compound Name: 2-Acetoxybenzoyl chloride

Cat. No.: B128672 Get Quote

This guide provides a comprehensive overview of the fundamental properties, synthesis, and

reactivity of 2-Acetoxybenzoyl chloride, a crucial reagent for professionals in chemical

research and drug development. Also known as o-acetylsalicyloyl chloride or aspirin chloride,

this bifunctional molecule serves as a versatile intermediate in organic synthesis.

Core Chemical and Physical Properties
2-Acetoxybenzoyl chloride is a moisture-sensitive solid at room temperature.[1][2] Its

properties are critical for its handling, storage, and application in synthetic chemistry. Proper

storage in a refrigerator is recommended.[1][2]

Table 1: Physicochemical Properties of 2-Acetoxybenzoyl Chloride
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Property Value Source(s)

Molecular Formula C₉H₇ClO₃ [2][3][4][5]

Molecular Weight 198.60 g/mol [3][4][5]

Appearance
White to orange to green

powder/lump
[2]

Melting Point 45-49 °C (lit.) [1][2]

Boiling Point
345.8 °C at 760 mmHg; 107-

110 °C at 0.1 mmHg (lit.)
[1][2]

Density 1.294 - 1.322 g/cm³ [1][2]

Refractive Index n20/D 1.536 (lit.) [1][2]

Flash Point 126.6 °C [1]

Table 2: Solubility and Stability

Property Description Source(s)

Solubility Soluble in toluene. [1][2]

Water Solubility Reacts with water. [1][2]

Sensitivity Moisture Sensitive. [1][2]

Storage Refrigerator. [1][2]

Table 3: Spectroscopic and Computational Data
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Identifier Value Source(s)

CAS Number 5538-51-2 [1][3][6]

Canonical SMILES
CC(=O)OC1=CC=CC=C1C(=

O)Cl
[1][4]

InChIKey
DSGKWFGEUBCEIE-

UHFFFAOYSA-N
[3][4]

XLogP3 2.2 [1][4]

Hydrogen Bond Donor Count 0 [1][4]

Hydrogen Bond Acceptor

Count
3 [1][4]

Rotatable Bond Count 3 [1][4]

Mass Spec (m/z Top Peak) 120 [3]

Synthesis of 2-Acetoxybenzoyl Chloride
The primary method for synthesizing 2-acetoxybenzoyl chloride is through the chlorination of

its corresponding carboxylic acid, acetylsalicylic acid (aspirin).[2][5] Thionyl chloride (SOCl₂) is

a commonly used chlorinating agent for this transformation.[7]

This protocol is based on established laboratory procedures for the conversion of carboxylic

acids to acyl chlorides.[2][7]

Materials:

Acetylsalicylic acid

Thionyl chloride (SOCl₂)

Pyridine (catalyst) or Urea[7]

Anhydrous reaction vessel (e.g., 3-neck flask)

Stirrer
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Water bath

Gas outlet/scrubber for HCl and SO₂ byproducts

Petroleum ether (for precipitation)

Filtration apparatus (e.g., Büchner funnel)

Forced draught oven

Procedure:

To a dry, 2-liter, 3-neck flask equipped with a stirrer and thermometer, add 200 ml (2.75 mols)

of thionyl chloride.[7]

Add approximately half of the total 360 g (2 mols) of acetylsalicylic acid to the flask to create

a suspension.[7]

Warm the stirred suspension to 30°C and add 4 g of urea to initiate the reaction.[7] The

evolution of HCl and SO₂ gas and a drop in temperature indicate the start of the reaction.[7]

Maintain the reaction temperature at 25°C. As the mixture becomes more mobile, add the

remaining acetylsalicylic acid through a powder funnel.[7] Ensure the system is protected

from atmospheric moisture.[7]

Continue stirring for an additional 30 minutes at 25-30°C after the reaction mixture becomes

a clear, pale yellow solution.[7]

Add approximately 500 ml of 60°-80° petroleum ether with vigorous stirring to precipitate the

product.[7]

Cool the mixture to complete the crystallization of 2-acetoxybenzoyl chloride as a heavy,

off-white solid.[7]

Filter the solid, wash it with petroleum ether, and dry it quickly in a forced-draught oven at

35°-40°C.[7] Minimize exposure of the final product to air.[7]
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Caption: Synthesis of 2-Acetoxybenzoyl chloride from aspirin.

Reactivity and Applications
As a derivative of both an ester and an acid chloride, 2-acetoxybenzoyl chloride exhibits dual

reactivity. The acyl chloride is the more reactive functional group, readily undergoing

nucleophilic acyl substitution.

It is a key intermediate in the synthesis of various pharmaceutical agents and fine chemicals.[1]

[2] For example, it is used to produce the antiparasitic drug Nitazoxanide and various

acetoxybenzamides.[1][5] Its utility as an acylating agent allows for the introduction of the 2-

acetoxybenzoyl group into molecules containing nucleophiles such as alcohols, phenols, and

amines to form the corresponding esters and amides.[8]

2-Acetoxybenzoyl chloride

Acylation

Nucleophile
(e.g., R-OH, R-NH₂)

Acylated Product
(Ester or Amide)

HCl

Click to download full resolution via product page

Caption: General acylation reaction using 2-acetoxybenzoyl chloride.

Safety Information
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2-Acetoxybenzoyl chloride is a corrosive and hazardous substance that requires careful

handling in a well-ventilated area, such as a fume hood.[6][9] It is harmful if swallowed and

causes severe skin burns and eye damage.[3][10]

Key Safety Precautions:

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[2][6]

Handling: Wash hands and any exposed skin thoroughly after handling.[6] Avoid breathing

dust, fumes, or vapors.[6]

In case of Contact:

Eyes: Rinse cautiously with water for several minutes.[6]

Skin: Take off immediately all contaminated clothing and rinse skin with water.[6]

Spills and Disposal: Dispose of contents/container to an approved waste disposal plant.[6]

Water Reactivity: Contact with water liberates toxic gas (HCl).[2][6] It is crucial to use dry

equipment and solvents.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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